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Compound of Interest

Compound Name: Tiagabine hydrochloride hydrate

Cat. No.: B1428589 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for working with

Tiagabine Hydrochloride Hydrate in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Tiagabine Hydrochloride Hydrate?

Tiagabine hydrochloride hydrate is described as being sparingly soluble in water.[1][2][3] Its

solubility is significantly higher in organic solvents like dimethyl sulfoxide (DMSO) and ethanol.

It is also soluble in aqueous basic solutions.[3][4]

Q2: Are there discrepancies in the reported aqueous solubility values?

Yes, various sources report different aqueous solubility limits. This variation can be attributed to

factors such as the degree of hydration of the compound, experimental conditions (e.g.,

temperature, pH), and measurement techniques. It is crucial to consider these factors when

preparing solutions.

Q3: How does pH affect the solubility of Tiagabine Hydrochloride Hydrate?

As a hydrochloride salt of a nipecotic acid derivative, the pH of the aqueous solution can

influence the solubility of tiagabine hydrochloride hydrate. It is reported to be soluble in
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aqueous base, which suggests that deprotonation of the carboxylic acid moiety at higher pH

values may enhance its solubility.

Q4: What is the mechanism of action of Tiagabine?

Tiagabine is a selective inhibitor of the GABA transporter 1 (GAT-1).[5][6] By blocking GAT-1,

tiagabine prevents the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft

into presynaptic neurons and glial cells.[1][7] This leads to an increased concentration of GABA

in the synapse, enhancing GABAergic neurotransmission.[1][8]

Quantitative Solubility Data
The following table summarizes the reported solubility data for Tiagabine Hydrochloride
Hydrate in various solvents.

Solvent Reported Solubility Citations

Water Sparingly soluble [1][2][3]

Water Soluble to 50 mM [5][9]

Water Soluble to 25 mM

Water 11 mg/mL

Water 3% [4]

Aqueous Base Soluble [3][4]

DMSO Soluble to 100 mM [5][9]

DMSO Approximately 30 mg/mL [10][11]

DMSO 82 mg/mL (199.02 mM) [12]

Ethanol Approximately 30 mg/mL [10][11]

Ethanol 82 mg/mL [12]

Dimethyl formamide (DMF) Approximately 30 mg/mL [10][11]
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Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Tiagabine
Hydrochloride Hydrate in DMSO.

Materials:

Tiagabine Hydrochloride Hydrate (MW: 412.01 g/mol , may vary with hydration)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of Tiagabine Hydrochloride Hydrate
powder in a sterile microcentrifuge tube. For 1 mL of a 100 mM stock solution, you would

need 41.2 mg.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube.

Dissolution: Vortex the mixture vigorously until the powder is completely dissolved. If

necessary, brief sonication in a water bath can aid dissolution. Ensure the final solution is

clear and free of particulates.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[9][13] For short-term storage (up to one month), -20°C is generally

sufficient.[9]

Troubleshooting Guides
Issue 1: Precipitation upon addition of DMSO stock solution to aqueous buffer or cell culture

media.
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Possible Cause: The high concentration of the compound in the DMSO stock solution "crashes

out" when rapidly diluted into an aqueous environment where its solubility is significantly lower.

Solutions:

Lower the Final Concentration: Ensure the final concentration in your aqueous solution does

not exceed the aqueous solubility limit of tiagabine hydrochloride hydrate.

Stepwise Dilution: Instead of adding the concentrated DMSO stock directly, perform a serial

dilution. First, dilute the stock in a smaller volume of the aqueous buffer or media, then add

this intermediate dilution to the final volume.[14]

Slow Addition with Agitation: Add the DMSO stock solution dropwise to the aqueous solution

while gently vortexing or stirring. This allows for more gradual mixing and can prevent

localized high concentrations that lead to precipitation.[14]

Pre-warm the Aqueous Solution: Warming the aqueous buffer or cell culture medium to 37°C

can sometimes improve the solubility of the compound upon addition.[14]

Reduce Final DMSO Concentration: Keep the final concentration of DMSO in the aqueous

solution as low as possible, ideally below 0.5%, to minimize solvent-induced precipitation

and potential cellular toxicity.[14]

Issue 2: Cloudiness or precipitation observed in the aqueous solution over time.

Possible Cause: The solution may be supersaturated, or the compound may be degrading or

aggregating over time, especially at room temperature or under light exposure.

Solutions:

Prepare Fresh Solutions: Whenever possible, prepare fresh dilutions of tiagabine
hydrochloride hydrate from a frozen stock solution immediately before use.[9]

Check for pH changes: Ensure the pH of your buffer or media remains stable, as a shift in pH

could affect solubility.
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Storage Conditions: Store any intermediate aqueous dilutions at 4°C and use them within a

short period. Protect solutions from light.
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Caption: Mechanism of action of Tiagabine at a GABAergic synapse.
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Caption: Experimental workflow for preparing Tiagabine solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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